Cas no 2138023-75-1 ({4,4,6-trimethyl-4H,5H,6H-cyclopentad1,2oxazol-3-yl}methanesulfonyl chloride)

• Product Name: {4,4,6-trimethyl-4H,5H,6H-cyclopentad1,2oxazol-3-yl}methanesulfonyl chloride
• CAS No: 2138023-75-1
• MF: C₁₀H₁₄ClNO₃S
• MW: 263.741060733795
• CID: 5758320
• PubChem ID: 165870836
• Update Time: 2025-05-24

{4,4,6-trimethyl-4H,5H,6H-cyclopentad1,2oxazol-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1117462
• 2138023-75-1
• {4,4,6-trimethyl-4H,5H,6H-cyclopenta[d][1,2]oxazol-3-yl}methanesulfonyl chloride
• {4,4,6-trimethyl-4H,5H,6H-cyclopentad1,2oxazol-3-yl}methanesulfonyl chloride

• Inchi： 1S/C10H14ClNO3S/c1-6-4-10(2,3)8-7(5-16(11,13)14)12-15-9(6)8/h6H,4-5H2,1-3H3
• InChI Key： VKQXSEOPGCEWJX-UHFFFAOYSA-N
• SMILES： ClS(CC1C2=C(C(C)CC2(C)C)ON=1)(=O)=O

Computed Properties

• Exact Mass: 263.0382922g/mol
• Monoisotopic Mass: 263.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6Ų

Additional information on {4,4,6-trimethyl-4H,5H,6H-cyclopentad1,2oxazol-3-yl}methanesulfonyl chloride

Comprehensive Overview of {4,4,6-trimethyl-4H,5H,6H-cyclopentad1,2oxazol-3-yl}methanesulfonyl chloride (CAS No. 2138023-75-1)

{4,4,6-trimethyl-4H,5H,6H-cyclopentad1,2oxazol-3-yl}methanesulfonyl chloride (CAS No. 2138023-75-1) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique cyclopentadoxazole core, has garnered attention for its role as a versatile intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for its synthetic pathways, reactivity, and potential applications in drug discovery, making it a topic of interest in modern chemical literature.

The molecular structure of {4,4,6-trimethyl-4H,5H,6H-cyclopentad1,2oxazol-3-yl}methanesulfonyl chloride features a methanesulfonyl chloride group attached to a trimethyl-cyclopentadoxazole scaffold. This combination imparts distinct electrophilic properties, enabling its use in nucleophilic substitution reactions and cross-coupling processes. Recent studies highlight its utility in constructing heterocyclic compounds, a class of molecules increasingly relevant to antiviral and anti-inflammatory drug development—areas currently dominating biomedical research due to global health trends.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for CAS No. 2138023-75-1, aligning with the demand for sustainable practices. Questions like "How to optimize the yield of {4,4,6-trimethyl-4H,5H,6H-cyclopentad1,2oxazol-3-yl}methanesulfonyl chloride?" or "What solvents minimize environmental impact?" reflect user queries in academic and industrial forums. Advances in catalytic methods and solvent-free reactions are addressing these concerns, enhancing the compound's appeal for large-scale applications.

The stability and storage conditions of {4,4,6-trimethyl-4H,5H,6H-cyclopentad1,2oxazol-3-yl}methanesulfonyl chloride are also critical discussion points. Proper handling under anhydrous conditions and low temperatures is emphasized to preserve its reactivity. Analytical techniques such as NMR spectroscopy and HPLC purity testing are routinely employed to characterize this compound, ensuring compliance with pharmaceutical-grade standards—a priority for regulatory submissions.

Emerging trends in AI-driven drug design have further spotlighted CAS No. 2138023-75-1 as a potential scaffold for virtual screening. Computational chemists investigate its 3D conformational flexibility and binding affinities to target proteins, leveraging tools like molecular docking. Such interdisciplinary approaches underscore the compound's relevance in cutting-edge research, bridging gaps between traditional synthesis and digital innovation.

In summary, {4,4,6-trimethyl-4H,5H,6H-cyclopentad1,2oxazol-3-yl}methanesulfonyl chloride (CAS No. 2138023-75-1) represents a pivotal building block in contemporary chemistry. Its multifaceted applications—from medicinal chemistry to materials science—coupled with ongoing methodological refinements, position it as a compound of enduring scientific and industrial value.